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Compound of Interest

Compound Name: MTOA-TFSI

Cat. No.: B1591626 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Methyltrioctylammonium bis(trifluoromethylsulfonyl)imide (MTOA-TFSI), CAS

Number 375395-33-8. The following procedures are designed to ensure the safety of laboratory

personnel and to maintain environmental compliance.

Hazard Identification and Safety
MTOA-TFSI is a chemical compound that requires careful handling. Depending on the supplier,

its classification may vary slightly, but it is generally considered hazardous.

GHS Hazard Classification:

Signal Word: Danger or Warning[1]

Pictograms:

Skull and Crossbones (Acute Toxicity)

Exclamation Mark (Skin/Eye/Respiratory Irritant)[1]

Hazard Statements:

H301: Toxic if swallowed.[2][3]
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H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

H402 / H412: Harmful to aquatic life, potentially with long-lasting effects.[2]

Precautionary Statements (Key Handling & Disposal):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[2]

P273: Avoid release to the environment.[2]

P280: Wear protective gloves, protective clothing, and eye/face protection.[4]

P405: Store locked up.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for MTOA-TFSI.
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Property Value Source

CAS Number 375395-33-8 [1][4][5]

Chemical Formula C₂₇H₅₄F₆N₂O₄S₂ [1][5]

Molar Mass 648.85 g/mol [1][5]

Flash Point
>110 °C (>230 °F) or Not

Applicable
[1][5]

Storage Class 10 (Combustible liquids) [5]

Anion Traces Bromide (Br⁻): ≤20 mg/kg [5]

Chloride (Cl⁻): ≤20 mg/kg [5]

Fluoride (F⁻): ≤20 mg/kg [5]

Nitrate (NO₃⁻): ≤10 mg/kg [5]

Sulfate (SO₄²⁻): ≤10 mg/kg [5]

Experimental Protocols: Disposal and Spill
Neutralization
The following protocols provide step-by-step guidance for routine disposal and emergency spill

cleanup.

Protocol 1: Routine Disposal of MTOA-TFSI Waste
This protocol covers the disposal of unused product and contaminated lab materials (e.g.,

pipette tips, wipes).

Personal Protective Equipment (PPE): Before handling waste, ensure you are wearing

appropriate PPE:

Nitrile or other chemical-resistant gloves.[4][5]

Safety glasses with side shields or chemical splash goggles.[5]
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A lab coat or chemical-resistant apron.[2]

Work in a well-ventilated area or under a chemical fume hood.[4][6]

Waste Segregation: Do not mix MTOA-TFSI waste with other waste streams.[7] It must be

collected separately as hazardous waste.

Containerization:

Place all MTOA-TFSI liquid waste and contaminated solids into a designated, chemically

compatible, and leak-proof waste container.

The container must be clearly labeled as "Hazardous Waste: MTOA-TFSI" and include the

associated hazard pictograms.

Storage:

Keep the waste container tightly closed when not in use.[4]

Store the container in a designated secondary containment area that is locked up or

otherwise secured.[4][7]

The storage area should be away from drains, water sources, and incompatible materials.

[8]

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) office or a licensed hazardous waste contractor.

Disposal must be conducted at an approved waste disposal plant or via industrial

combustion.[2][4] Do not pour down the drain or dispose of in regular trash.[8]

Protocol 2: Accidental Spill Cleanup
This protocol outlines the procedure for managing a spill of MTOA-TFSI.

Immediate Response:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.proionic.com/wp-content/uploads/2023/10/SDS-1-Ethyl-3-methyl_imidazolium_bis_trifluoromethylsulfonyl_imide-AT-en_4.0.pdf
https://www.echemi.com/sds/methyl-trioctylammonium-bistrifluoromet-pd180521137514.html
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.benchchem.com/product/b1591626?utm_src=pdf-body
https://ocerws.ocpublicworks.com/sites/ocpwocerws/files/2021-05/WM-6%20Hazardous%20Waste%20Management_0.pdf
https://www.benchchem.com/product/b1591626?utm_src=pdf-body
https://www.benchchem.com/product/b1591626?utm_src=pdf-body
https://www.echemi.com/sds/methyl-trioctylammonium-bistrifluoromet-pd180521137514.html
https://www.echemi.com/sds/methyl-trioctylammonium-bistrifluoromet-pd180521137514.html
https://ocerws.ocpublicworks.com/sites/ocpwocerws/files/2021-05/WM-6%20Hazardous%20Waste%20Management_0.pdf
https://datasheets.scbt.com/sc-251489.pdf
https://www.proionic.com/wp-content/uploads/2023/10/SDS-1-Ethyl-3-methyl_imidazolium_bis_trifluoromethylsulfonyl_imide-AT-en_4.0.pdf
https://www.echemi.com/sds/methyl-trioctylammonium-bistrifluoromet-pd180521137514.html
https://datasheets.scbt.com/sc-251489.pdf
https://www.benchchem.com/product/b1591626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alert personnel in the immediate area and evacuate if necessary.

Ensure the area is well-ventilated.

If the spill is large or you are not trained to handle it, contact your institution's emergency

response team immediately.

Don Appropriate PPE: Wear enhanced PPE for spill cleanup:

Chemical splash goggles and face shield.

Heavy-duty, chemical-resistant gloves.

Chemical-resistant suit or apron and boot covers.

If vapors or aerosols are generated, a respirator with an appropriate filter (e.g., ABEK-

type) is required.[5]

Containment (Minor Spills):

For small spills, prevent further spread by creating a dike around the spill using an inert,

absorbent material (e.g., Chemizorb®, sand, vermiculite, or earth).[8]

Cover any nearby drains to prevent environmental release.

Absorption and Collection:

Carefully apply the absorbent material over the spill, starting from the outside and working

inward.

Once the liquid is fully absorbed, use non-sparking tools to carefully scoop the material

into a designated hazardous waste container.[6]

Decontamination:

Wipe down the spill area with a suitable solvent (consult your SDS or EHS office), followed

by soap and water.
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All cleaning materials (wipes, absorbents) must be disposed of as hazardous waste in the

same container.

Disposal:

Seal and label the waste container as described in Protocol 1.

Arrange for disposal through your institution's EHS office.

Visual Workflow Diagrams
The following diagrams illustrate the logical workflows for handling and disposing of MTOA-
TFSI.
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Caption: Logical workflow for MTOA-TFSI waste management.
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Caption: Hazard signaling pathways for MTOA-TFSI exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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